Cas no 2229077-19-2 (2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2229077-19-2
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 6015750
• PubChem ID: 151320306
• Update Time: 2025-06-19

2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-α-(chloromethyl)-2-methoxy-
• 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol
• 2229077-19-2
• EN300-1985751

• Inchi： 1S/C9H10Cl2O2/c1-13-9-4-6(11)2-3-7(9)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： OGHVUPTWRRMECU-UHFFFAOYSA-N
• SMILES： C1(C(CCl)O)=CC=C(Cl)C=C1OC

Computed Properties

• Exact Mass: 220.0057849g/mol
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 348.8±42.0 °C(Predicted)
• pka: 12.89±0.20(Predicted)

Additional information on 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol

Introduction to 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2229077-19-2)

2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol, identified by its CAS number 2229077-19-2, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This compound, featuring a unique structural motif with chloro and methoxy substituents, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of multiple heteroatoms and functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol consists of an ethanol backbone substituted with a phenyl ring at the first carbon, which is further modified by chloro and methoxy groups. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for medicinal chemists. The chloro groups enhance electrophilicity, facilitating nucleophilic substitution reactions, while the methoxy group introduces polarity and potential hydrogen bonding interactions. Such features are critical in designing molecules that can interact effectively with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing aromatic rings with multiple substituents. Studies have demonstrated that such structures often exhibit potent activity against various diseases, including cancer, inflammation, and infectious disorders. The specific combination of chloro and methoxy groups in 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol suggests potential applications in modulating enzyme activity and receptor binding. For instance, similar scaffolds have been reported to inhibit kinases and other therapeutic targets relevant to modern medicine.

One of the most compelling aspects of 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced bioavailability and improved pharmacokinetic profiles. The compound’s ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, further extends its utility in constructing heterocyclic frameworks prevalent in many drugs. These transformations allow for the introduction of additional functional groups, enabling fine-tuning of molecular properties to achieve desired therapeutic effects.

The synthesis of 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol itself presents an intriguing challenge due to the need for precise regioselectivity and functional group control. Advanced synthetic methodologies, including transition-metal catalysis and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also open avenues for scalable manufacturing, which is essential for industrial applications. The compound’s stability under various reaction conditions also contributes to its attractiveness as an intermediate.

From a biological perspective, the interactions between 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol and biological macromolecules are of particular interest. Computational studies have been instrumental in predicting how this compound might bind to proteins or enzymes, providing insights into its mechanism of action. Such simulations help guide experimental efforts by highlighting key interactions that could be exploited for therapeutic benefit. Additionally, high-throughput screening (HTS) approaches have been used to identify novel derivatives with enhanced activity against specific disease-related targets.

The integration of 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol into drug discovery pipelines aligns with current trends toward personalized medicine and targeted therapies. By leveraging its structural diversity, researchers can develop compounds tailored to individual patient needs or specific disease pathways. This flexibility underscores the importance of versatile intermediates like this one in modern pharmaceutical research. Moreover, advances in green chemistry principles have encouraged the development of sustainable synthetic routes for producing such compounds without compromising efficiency or yield.

In conclusion,2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2229077-19-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer numerous opportunities for designing novel therapeutics with significant clinical implications. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.